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Compound of Interest

Compound Name:

3-

((Isopropylamino)methyl)benzonitri

le

CAS No.: 90389-99-4

Cat. No.: B1348405

Get Quote

Executive Summary & Chemical Identity
3-((Isopropylamino)methyl)benzonitrile is a bifunctional intermediate characterized by a

secondary amine (basic) and a nitrile group (neutral, hydrolyzable). Its physicochemical

behavior is dominated by the pH-dependent ionization of the secondary amine and the

lipophilicity of the aromatic core.
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Property Technical Specification

IUPAC Name 3-[(Propan-2-ylamino)methyl]benzonitrile

Molecular Formula C₁₁H₁₄N₂

Molecular Weight 174.24 g/mol

Structure m-CN-Ph-CH₂-NH-CH(CH₃)₂

Predicted pKa ~8.8 – 9.2 (Secondary Amine)

Predicted LogP ~1.9 – 2.1 (Lipophilic as free base)

Physical State
Likely a colorless to pale yellow oil or low-

melting solid at RT.[1]

Solubility Profile
The solubility of this compound is strictly pH-dependent. Understanding the relationship

between the solution pH and the compound's pKa is critical for extraction and formulation.

pH-Dependent Solubility (The "Switch")
The secondary amine acts as a solubility switch.

pH < 7.0 (Acidic): The amine is protonated (

). The molecule exists as a cationic salt, exhibiting high water solubility (>50 mg/mL).

pH > 10.0 (Basic): The amine is deprotonated (

). The molecule exists as a neutral free base, exhibiting low water solubility (<1 mg/mL) but
high organic solubility.

Solvent Selection Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7504
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Suitability Notes

Aqueous Acid (0.1N HCl) High

Forms the hydrochloride salt in

situ. Ideal for aqueous stock

solutions.

Chlorinated (DCM, Chloroform) High
Excellent for the free base.

Standard extraction solvent.

Alcohols (MeOH, EtOH) High

Soluble in both salt and free

base forms. Good for

crystallization.

Ethers (THF, MTBE) Moderate
Good for free base; salts may

precipitate out.

Hydrocarbons (Hexane) Low
Poor solubility for the salt;

moderate for the free base.

Experimental Protocol: Solubility Validation
To determine the exact solubility limit for a specific batch:

Preparation: Weigh 10 mg of compound into a clear vial.

Stepwise Addition: Add solvent in 100 µL increments at 25°C.

Observation: Vortex for 30s after each addition. Record volume required for complete

dissolution.

Calculation: Solubility (mg/mL) = Mass (mg) / Volume (mL).

Stability Assessment & Degradation Pathways
The molecule contains two primary sites of reactivity: the benzylic amine and the nitrile.

Degradation Pathways (Mechanistic)
Nitrile Hydrolysis: Under strong acidic or basic conditions (pH < 2 or pH > 12) and elevated

temperature, the nitrile group (-CN) hydrolyzes first to the primary amide and subsequently

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


to the carboxylic acid.

Oxidation (N-Oxide): The secondary amine is susceptible to oxidation by peroxides or

atmospheric oxygen over long periods, forming the N-oxide.

Carbamate Formation: As a secondary amine, the free base readily reacts with atmospheric

CO₂ to form a carbamate salt (white crust formation on the oil surface).
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Figure 1: Primary degradation pathways. The nitrile hydrolysis (yellow path) is the dominant

risk in aqueous formulations.

Stability Under Stress Conditions
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Condition Stability Prediction Recommendation

Solid State (RT, Air) Moderate

Store under Argon to prevent

CO₂ absorption (carbamate

formation).

Aqueous Solution (pH 7) High Stable for weeks at 4°C.

Aqueous Acid (pH 1) Moderate
Stable at RT; hydrolysis risk

increases >40°C.

Aqueous Base (pH 13) Low

Rapid hydrolysis of nitrile to

amide/acid. Avoid prolonged

exposure.

Oxidative (H₂O₂) Low

Rapid N-oxidation. Avoid

peroxide-containing solvents

(e.g., old THF).

Handling & Storage Protocols
To maximize shelf-life and maintain purity >98%:

Storage[2]
Temperature: Store at -20°C for long-term (>1 month) or 2-8°C for short-term.

Atmosphere:Argon or Nitrogen overlay is mandatory for the free base to prevent reaction

with atmospheric CO₂ and moisture.

Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation and

leaching.

Handling
Hygroscopicity: The hydrochloride salt form is likely hygroscopic. Equilibrate to room

temperature before opening to prevent water condensation.

Re-purification: If the compound turns yellow or cloudy (carbamate/oxide formation),

redissolve in DCM, wash with 1M NaOH (to remove salts), dry over MgSO₄, and re-
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concentrate.

Analytical Methods (HPLC)
For quality control and stability testing, use a reverse-phase HPLC method capable of retaining

polar amines.

Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid) or 10mM Ammonium Bicarbonate

(pH 10). Note: High pH is preferred for better peak shape of secondary amines.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 220 nm (Amine/Nitrile absorption) and 254 nm (Aromatic ring).

References
General Amine Stability: Smith, M. B., & March, J. (2007). March's Advanced Organic
Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.
pKa Prediction: Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for
Organic Acids and Bases. Chapman and Hall.
Nitrile Hydrolysis Kinetics: Rappoport, Z. (Ed.). (1970). The Chemistry of the Cyano Group.
Interscience Publishers. (Detailed kinetics of nitrile stability in acidic/basic media).

Safety Data Sheets (Analogous): Sigma-Aldrich. (2023). Safety Data Sheet for 3-

Methylbenzonitrile and N-Isopropylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
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To cite this document: BenchChem. [Technical Guide: Solubility & Stability of 3-
((Isopropylamino)methyl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348405/docs#technical-guide-solubility-stability-of-
3-isopropylamino-methyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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